N-(2,6-difluorobenzyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C14H13F2N3O2/c15-10-3-1-4-11(16)9(10)8-17-14(20)12-7-13-19(18-12)5-2-6-21-13/h1,3-4,7H,2,5-6,8H2,(H,17,20)
• InChI Key: MWGCZUXZCBKQNE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NCC3=C(C=CC=C3F)F)OC1
• Molecular Formula: C14H13F2N3O2
• Molecular Weight: 293.27 g/mol

Description

N-(2,6-difluorobenzyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide, commonly known as DBO-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. DBO-1 has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines, showcasing a method to form amides of 5-(fluorobenzoylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid. This demonstrates its utility in the creation of novel chemical structures with potential biological activity (Eleev, Kutkin, & Zhidkov, 2015).
• Research on 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid indicates the compound’s relevance in developing new antimicrobial agents. This research highlights moderate to good activities against various bacterial and fungal strains (Jadhav, Raundal, Patil, & Bobade, 2017).

Biological Evaluation and Potential Therapeutic Uses

• A study on cyclic nucleotide phosphodiesterase type 4 inhibitors evaluated the pyrazolo[1,5-a]-1,3,5-triazine ring system as an adenine bioisostere. It discovered potent inhibitors with high isoenzyme selectivity, indicating the potential for therapeutic application in inflammatory diseases (Raboisson et al., 2003).
• Synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide was reported as a new potential PET agent for imaging B-Raf(V600E) in cancers. This underscores the compound's relevance in cancer diagnostics and its potential in precision medicine (Wang, Gao, Miller, & Zheng, 2013).

Chemical Characterization and Molecular Design

• Studies on the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives revealed their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This indicates the compound’s utility in designing new cytotoxic agents for cancer therapy (Hassan, Hafez, & Osman, 2014).